Cas no 15459-49-1 (Phenol,2-chloro-4,6-diiodo-)

• Product Name: Phenol,2-chloro-4,6-diiodo-
• CAS No: 15459-49-1
• MF: C₆H₃ClI₂O
• MW: 380.349365472794
• CID: 120997
• PubChem ID: 10237355
• Update Time: 2025-04-24

Phenol,2-chloro-4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-chloro-4,6-diiodo-
• 2-chloro-4,6-diiodophenol
• 15459-49-1
• SCHEMBL7932590
• MFCD00672958
• BS-15240
• NS00133741
• AKOS037648694
• D81429
• CS-0161374
• DTXSID20437071
• Phenol, 2-chloro-4,6-diiodo-

• Inchi： 1S/C6H3ClI2O/c7-4-1-3(8)2-5(9)6(4)10/h1-2,10H
• InChI Key： VWNMRWQDRVTTTM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1O)Cl)I

Computed Properties

• Exact Mass: 379.79529
• Monoisotopic Mass: 379.79619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Phenol,2-chloro-4,6-diiodo-

Phenol, 2-chloro-4,6-diiodo- (CAS No. 15459-49-1)

Phenol, 2-chloro-4,6-diiodo-, also known by its CAS number 15459-49-1, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a phenol backbone substituted with chlorine and iodine atoms at specific positions. The presence of these halogens imparts distinct chemical and physical properties to the molecule, making it valuable for research and development purposes.

The synthesis of Phenol, 2-chloro-4,6-diiodo- involves a series of precise chemical reactions that ensure the correct placement of substituents on the aromatic ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, resulting in higher yields and improved purity levels. These improvements are crucial for maintaining the compound's integrity during experimental studies and industrial applications.

One of the most notable applications of Phenol, 2-chloro-4,6-diiodo- is in the field of materials science. The compound has been extensively studied for its potential use in creating advanced materials with tailored electronic properties. For instance, researchers have explored its role in the development of novel semiconductors and optoelectronic devices. The unique electronic configuration of the molecule allows it to interact with light in specific ways, making it a promising candidate for applications in solar energy conversion and light-emitting diodes (LEDs).

In addition to its role in materials science, Phenol, 2-chloro-4,6-diiodo- has also gained attention in pharmacology. Recent studies have highlighted its potential as a precursor for drug development. The compound's ability to undergo various chemical transformations makes it a versatile building block for synthesizing bioactive molecules. Researchers are particularly interested in its ability to influence cellular signaling pathways, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The physical properties of Phenol, 2-chloro-4,6-diiodo- are equally intriguing. Its high molecular weight and polar nature contribute to its solubility characteristics, which are essential for its use in various solvents and reaction media. Moreover, the compound exhibits distinct thermal stability, allowing it to withstand high temperatures during synthesis and processing without undergoing degradation.

From an environmental perspective, understanding the behavior of Phenol, 2-chloro-4,6-diiodo- in different ecosystems is critical. Recent environmental studies have focused on assessing its biodegradability and potential impact on aquatic life. These studies aim to ensure that the compound's use does not pose significant risks to ecological systems or human health.

In conclusion, Phenol, 2-chloro-4,6-diiodo-, with its CAS number 15459-49-1, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its capabilities, the potential for this compound to contribute to groundbreaking innovations remains vast.